Cas no 2649084-56-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate
• CAS No: 2649084-56-8
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 5964005
• PubChem ID: 165731026
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate
• EN300-6514391
• 2649084-56-8

• Inchi： 1S/C14H10N2O6/c1-7-10(14(20)21-15-7)6-11(17)22-16-12(18)8-4-2-3-5-9(8)13(16)19/h2-5,10H,6H2,1H3
• InChI Key： JFDMQSNLRAOPAG-UHFFFAOYSA-N
• SMILES： O(C(CC1C(=O)ON=C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.05388604g/mol
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate: A Comprehensive Overview

The compound with CAS No 2649084-56-8, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5-oxo-4,5-dihydro-1,2-oxazol-4-yl)acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and advanced materials science.

1,3-Dioxo is a key structural feature of this compound, contributing to its stability and reactivity. The isoindole ring system, another critical component, plays a pivotal role in determining the molecule's electronic properties and its ability to interact with biological systems. Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents.

The acetate group attached to the isoindole ring further enhances the molecule's versatility. Acetate groups are known for their ability to modulate the solubility and bioavailability of compounds, making them valuable in drug delivery systems. The presence of the oxazole ring system adds another layer of complexity to this molecule. Oxazole derivatives are widely studied for their anti-inflammatory and antioxidant properties, which could be leveraged in developing novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled researchers to explore more efficient methods for synthesizing this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved the yield and purity of this compound. These developments are crucial for scaling up production for potential commercial applications.

In terms of applications, 1,3-dioxo derivatives like this compound are being investigated for their potential in treating various diseases. For instance, studies have shown that isoindole-based compounds can inhibit certain enzymes associated with neurodegenerative diseases such as Alzheimer's. Additionally, the oxazole moiety has been linked to anti-cancer properties, making this compound a promising candidate for oncology research.

The structural complexity of this molecule also makes it an interesting candidate for materials science applications. Its unique electronic properties could be harnessed in developing advanced materials such as organic semiconductors or optoelectronic devices. Researchers are actively exploring these possibilities by incorporating this compound into polymer blends and thin-film structures.

From an environmental perspective, understanding the degradation pathways of this compound is essential for ensuring its safe use. Recent studies have focused on identifying biodegradation mechanisms under various environmental conditions. These efforts aim to minimize the ecological footprint of this compound while maximizing its benefits across different industries.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-methyl-5 oxo 4 5 dihydro 1 2 oxazol 4 yl)acetate (CAS No 2649084 56 8) represents a cutting-edge advancement in organic chemistry with diverse applications across medicine and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.